2',5'-Di-O-tritylcytidine

• CAS No.: 6614-56-8
• Molecular Formula: C47H41N3O5
• Molecular Weight: 727.8 g/mol
• IUPAC Name: 4-amino-1-[(2R,3R,4R,5R)-4-hydroxy-3-trityloxy-5-(trityloxymethyl)oxolan-2-yl]pyrimidin-2-one
• InChI: InChI=1S/C47H41N3O5/c48-41-31-32-50(45(52)49-41)44-43(55-47(37-25-13-4-14-26-37,38-27-15-5-16-28-38)39-29-17-6-18-30-39)42(51)40(54-44)33-53-46(34-19-7-1-8-20-34,35-21-9-2-10-22-35)36-23-11-3-12-24-36/h1-32,40,42-44,51H,33H2,(H2,48,49,52)/t40-,42-,43-,44-/m1/s1
• InChI Key: CTRBTYVGEGLONX-QQIQMRLBSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OCC4C(C(C(O4)N5C=CC(=NC5=O)N)OC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)O
• Isomeric SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CC(=NC5=O)N)OC(C6=CC=CC=C6)(C7=CC=CC=C7)C8=CC=CC=C8)O
• Synonyms: 2',5'-di-O-tritylcytidine

Description

2',5'-Di-O-tritylcytidine is a chemically modified derivative of cytidine, a nucleoside critical to RNA and DNA synthesis. The compound features trityl (triphenylmethyl) groups at the 2' and 5' hydroxyl positions of the ribose moiety. These bulky protecting groups are strategically introduced to shield reactive sites during oligonucleotide synthesis, preventing undesired side reactions . The trityl group is particularly valued for its stability under acidic conditions, allowing selective deprotection during solid-phase synthesis workflows. This compound is primarily utilized as an intermediate in the production of modified nucleic acids, enabling precise control over nucleotide assembly in therapeutic and diagnostic applications.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares 2',5'-Di-O-tritylcytidine with structurally analogous cytidine derivatives, emphasizing key modifications and applications:

Compound Name	Substituents/Protecting Groups	Molecular Formula	CAS No.	Key Applications
2',5'-Di-O-tritylcytidine	2'-O-trityl, 5'-O-trityl	C₃₁H₃₃N₃O₆	N/A†	Oligonucleotide synthesis
2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine	5'-O-DMT, N4-Fmoc, 5-methyl, 2'-deoxy	C₃₁H₃₃N₃O₆	176755-83-2	Antisense therapies, targeted drug design
5'-O-DMT-2'-O-methylcytidine	5'-O-DMT, 2'-O-methyl	C₃₁H₃₃N₃O₇	103285-21-8	siRNA/miRNA synthesis
5-(Hydroxymethyl)-2’-deoxycytidine	5-hydroxymethyl, 2'-deoxy	C₁₀H₁₅N₃O₅	7226-77-9	Epigenetic research (5hmC analysis)
2',3'-Di-O-acetyl-5'-deoxy-5-fluorocytidine	2',3'-O-acetyl, 5'-deoxy, 5-fluoro	C₁₄H₁₆FN₃O₆	N/A†	Antiviral prodrug development

Key Observations :

• Protecting Group Diversity : While 2',5'-Di-O-tritylcytidine uses trityl groups, other derivatives employ dimethoxytrityl (DMT), fluorenylmethyloxycarbonyl (Fmoc), or acetyl groups. DMT is more labile under mild acidic conditions than trityl, enabling easier deprotection .
• Positional Modifications : The 2' and 5' positions are common protection sites, but 5-methyl or 5-hydroxymethyl derivatives (e.g., 5hmdC) are tailored for epigenetic studies .
• Biological Activity : Fluorinated derivatives (e.g., 5-fluorocytidine) exhibit antiviral or anticancer properties, whereas bulky trityl groups prioritize synthetic utility over direct bioactivity .